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Compound of Interest

Compound Name: Egfr-IN-45

Cat. No.: B12402616 Get Quote

For Research Use Only

Introduction
Egfr-IN-45 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR)

tyrosine kinase. Overexpression or activating mutations of EGFR are implicated in the

progression of various solid tumors, making it a key target for cancer therapy. Egfr-IN-45 exerts

its anti-tumor activity by inducing apoptosis and causing cell cycle arrest at the G2/M phase in

cancer cells expressing aberrant EGFR. These application notes provide detailed protocols for

the solubilization and use of Egfr-IN-45 in common in vitro and in vivo research applications.

Data Presentation
Table 1: Physicochemical Properties and Solubility of Egfr-IN-45

Property Value

Molecular Formula C₂₃H₂₄N₆O₂

Molecular Weight 428.48 g/mol

Appearance Crystalline solid

Recommended Solvent for Stock Solution Dimethyl sulfoxide (DMSO)

Storage of Stock Solution
-20°C for up to 1 month, -80°C for up to 6

months
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Table 2: In Vitro Activity of Egfr-IN-45

Parameter Value Cell Line

IC₅₀ (EGFR inhibition) 1.5 nM Glioblastoma cells

Cellular Effect Induces apoptosis U87 cells

Cellular Effect
Arrests cell cycle at G2/M

phase
U87 cells

Experimental Protocols
Preparation of Stock Solution (10 mM in DMSO)

Materials:

Egfr-IN-45 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Procedure:

Equilibrate the vial of Egfr-IN-45 powder to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of

Egfr-IN-45. For example, to 1 mg of Egfr-IN-45 (MW: 428.48 g/mol ), add 233.4 µL of

DMSO.

Vortex thoroughly to ensure complete dissolution. Gentle warming in a water bath (37°C)

may be required.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).
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Preparation of Working Solution for In Vitro Cell-Based
Assays

Materials:

Egfr-IN-45 stock solution (10 mM in DMSO)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and

antibiotics.

Procedure:

Thaw an aliquot of the 10 mM Egfr-IN-45 stock solution at room temperature.

Prepare serial dilutions of the stock solution in the cell culture medium to achieve the

desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

(medium with the same concentration of DMSO) is included in your experiment.

Add the diluted Egfr-IN-45 to the cells and incubate for the desired period.

Preparation of Formulation for In Vivo Animal Studies[1]
This protocol provides a method to prepare a clear solution of Egfr-IN-45 suitable for oral

administration in animal models.[1]

Materials:

Egfr-IN-45

Dimethyl sulfoxide (DMSO)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)
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Saline (0.9% NaCl)

Sterile tubes

Procedure for a 2.5 mg/mL solution:[1]

Prepare a 25 mg/mL stock solution of Egfr-IN-45 in DMSO.

To prepare 1 mL of the final formulation, take 100 µL of the 25 mg/mL DMSO stock

solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.

The final composition of the vehicle will be 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline.[1]

Administer the prepared formulation to the animals as per the experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: Egfr-IN-45].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402616#recommended-solvent-for-egfr-in-45]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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